Cas no 58518-73-3 (Benzenamine, 4-(4-iodophenoxy)-)

• Product Name: Benzenamine, 4-(4-iodophenoxy)-
• CAS No: 58518-73-3
• MF: C₁₂H₁₀INO
• MW: 311.118375301361
• CID: 1610717
• PubChem ID: 19761595
• Update Time: 2025-05-23

Benzenamine, 4-(4-iodophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-iodophenoxy)-
• WGLBHCBJDGKRQG-UHFFFAOYSA-N
• SCHEMBL4985297
• 4-(4'-iodophenoxy) Aniline
• A1-05095
• 4-(4-Iodophenoxy)aniline
• 58518-73-3

• Inchi： 1S/C12H10INO/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H,14H2
• InChI Key： WGLBHCBJDGKRQG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 310.9803
• Monoisotopic Mass: 310.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 4-(4-iodophenoxy)-

Research Brief on Benzenamine, 4-(4-iodophenoxy)- (CAS: 58518-73-3): Recent Advances and Applications

Benzenamine, 4-(4-iodophenoxy)- (CAS: 58518-73-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent literature highlights the role of Benzenamine, 4-(4-iodophenoxy)- as a key intermediate in the synthesis of more complex molecules, particularly those targeting tyrosine kinase receptors. Its structural features, including the iodine substituent, make it a valuable scaffold for further chemical modifications, enabling the development of novel inhibitors with enhanced specificity and efficacy. Studies published in the last two years have explored its utility in the design of anticancer agents, with promising results in preclinical models.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers demonstrated that derivatives of Benzenamine, 4-(4-iodophenoxy)- exhibited potent inhibitory activity against epidermal growth factor receptor (EGFR) mutants associated with non-small cell lung cancer (NSCLC). The study utilized computational modeling and in vitro assays to optimize the compound's binding affinity, leading to the identification of a lead candidate with improved pharmacokinetic properties.

In addition to its anticancer potential, Benzenamine, 4-(4-iodophenoxy)- has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound effectively suppressed the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. The mechanism of action was linked to the modulation of NF-κB signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of Benzenamine, 4-(4-iodophenoxy)-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and extensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable drug candidates.

In conclusion, Benzenamine, 4-(4-iodophenoxy)- (CAS: 58518-73-3) represents a versatile and promising scaffold in medicinal chemistry, with demonstrated potential in oncology and inflammation research. Continued exploration of its derivatives and mechanisms of action will likely yield new therapeutic opportunities, reinforcing its relevance in the evolving landscape of chemical biology and drug discovery.